Cas no 7372-87-4 (1,8-Dimethylphenanthrene)

1,8-Dimethylphenanthrene structure
1,8-Dimethylphenanthrene structure
Product Name:1,8-Dimethylphenanthrene
CAS No:7372-87-4
MF:C16H14
MW:206.282364368439
CID:47378
PubChem ID:23838
Update Time:2025-04-19

1,8-Dimethylphenanthrene Chemical and Physical Properties

Names and Identifiers

    • 1,8-Dimethylphenanthrene
    • 1,8-Dimethylphenanthren
    • 1,8-dimethyl-phenanthrene
    • 1,8-Dimethylphenanthrene500µg
    • 1,8-Dimethylphenantren
    • Phenanthrene,1,8-dimethyl
    • RM0Z9BR6MF
    • UNII-RM0Z9BR6MF
    • FT-0721049
    • LPHQUKCANLSJRU-UHFFFAOYSA-N
    • DTXSID90224031
    • 7372-87-4
    • 3-(3-ETHOXY-4-PROPOXY-PHENYL)-ACRYLICACID
    • Phenanthrene, 1,8-dimethyl-
    • DTXCID90146522
    • Inchi: 1S/C16H14/c1-11-5-3-7-15-13(11)9-10-14-12(2)6-4-8-16(14)15/h3-10H,1-2H3
    • InChI Key: LPHQUKCANLSJRU-UHFFFAOYSA-N
    • SMILES: C12=CC=CC(C)=C1C=CC1C(C)=CC=CC2=1

Computed Properties

  • Exact Mass: 206.11000
  • Monoisotopic Mass: 206.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.60980

1,8-Dimethylphenanthrene Related Literature

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